Cas no 4949-13-7 (2-Fluoropyrazine)

• Product Name: 2-Fluoropyrazine
• CAS No: 4949-13-7
• MF: C₄H₃FN₂
• MW: 98.0784237384796
• MDL: MFCD03094084
• CID: 328266
• PubChem ID: 642835
• Update Time: 2025-05-20

2-Fluoropyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoropyrazine
• Fluoropyrazine
• 2-Fluoro-pyrazine
• Pyrazine, 2-fluoro-
• Pyrazine, fluoro-
• 2-fluoranylpyrazine
• Fluoropyrazine, 97%
• PubChem13961
• 2-Fluoro-1,4-diazine
• IJUHIGIZXFLJOY-UHFFFAOYSA-N
• BCP03206
• CF0017
• RP00405
• TRA0007979
• EN000828
• AB0034197
• TL8003293
• ST24040640
• FT-
• CS-W013727
• InChI=1/C4H3FN2/c5-4-3-6-1-2-7-4/h1-3
• DTXSID90878715
• Q-103292
• 2-FLUOROPYRAZINE 98
• A827729
• EN300-113275
• MFCD03094084
• AKOS006230596
• FT-0630314
• 4949-13-7
• AM20070357
• PS-9337
• DB-002212
• DTXCID801016755

• MDL： MFCD03094084
• Inchi： 1S/C4H3FN2/c5-4-3-6-1-2-7-4/h1-3H
• InChI Key： IJUHIGIZXFLJOY-UHFFFAOYSA-N
• SMILES： FC1C=NC=CN=1

Computed Properties

• Exact Mass: 98.02800
• Monoisotopic Mass: 98.02802627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 25.8

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.213 g/mL at 25 °C
• Boiling Point: 118.1℃ at 760 mmHg
• Flash Point: Fahrenheit: 69.8 ° f
  Celsius: 21 ° c
  
• Refractive Index: n20/D 1.469
• PSA: 25.78000
• LogP: 0.61570

2-Fluoropyrazine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H302,H315,H318,H335
• Warning Statement： P210,P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 1993BF 3 / PGII
• WGK Germany：3
• Hazard Category Code： 10-22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 2-Fluoropyrazine

Recent Advances in the Application of 2-Fluoropyrazine (CAS: 4949-13-7) in Chemical Biology and Pharmaceutical Research

2-Fluoropyrazine (CAS: 4949-13-7) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique physicochemical properties and reactivity. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and radiopharmaceuticals. This research brief synthesizes the latest findings on the synthesis, applications, and mechanistic insights of 2-Fluoropyrazine, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-Fluoropyrazine derivatives as selective inhibitors of Bruton's tyrosine kinase (BTK), a key target in hematological malignancies. The researchers employed structure-activity relationship (SAR) analysis to optimize the fluoropyrazine moiety, achieving nanomolar potency while maintaining favorable pharmacokinetic properties. This work underscores the importance of the fluorine atom in enhancing binding affinity and metabolic stability.

In the realm of radiopharmaceuticals, 2-Fluoropyrazine has shown promise as a precursor for ¹⁸F-labeled compounds. A recent Nature Communications paper detailed a novel radiosynthesis approach using 4949-13-7 as a starting material for positron emission tomography (PET) tracers targeting neurodegenerative diseases. The study reported improved blood-brain barrier penetration compared to conventional fluorinated analogs, suggesting potential clinical applications in Alzheimer's disease imaging.

Mechanistic studies have revealed that the electron-withdrawing nature of the fluorine atom in 2-Fluoropyrazine significantly influences its hydrogen bonding capacity and π-stacking interactions with biological targets. Quantum chemical calculations published in Physical Chemistry Chemical Physics provided molecular-level insights into these interactions, explaining the observed enhancement in target selectivity for several 2-Fluoropyrazine-containing drug candidates.

The synthetic accessibility of 2-Fluoropyrazine derivatives continues to improve, as evidenced by a 2024 Organic Process Research & Development report describing a scalable, continuous-flow manufacturing process. This technological advancement addresses previous challenges in large-scale production, potentially enabling broader exploration of 4949-13-7 derivatives in preclinical and clinical studies.

Looking forward, researchers are investigating the application of 2-Fluoropyrazine in PROTAC (proteolysis targeting chimera) design and covalent inhibitor development. Preliminary results presented at the 2024 American Chemical Society meeting suggest that the fluorine atom's unique properties may enable novel modes of target engagement, opening new avenues for drug discovery in challenging target classes.